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Compound of Interest

Compound Name: N-Nitroso Fluoxetine

Cat. No.: B8145674

For researchers, scientists, and drug development professionals, the accurate and precise
guantification of N-Nitroso Fluoxetine, a potential mutagenic impurity, is paramount for
ensuring drug safety and regulatory compliance. This guide provides an objective comparison
of available analytical methods, supported by experimental data, to aid in the selection of the
most appropriate technique for your analytical needs.

The primary analytical technique for the quantification of N-Nitroso Fluoxetine is Liquid
Chromatography with tandem mass spectrometry (LC-MS/MS). This method offers high
sensitivity and selectivity, which are crucial for detecting trace-level impurities in pharmaceutical
substances.[1][2] Regulatory bodies like the FDA and EMA emphasize the necessity of
validated analytical methods to ensure the accuracy and reliability of data for nitrosamine
impurities.[3]

Performance Comparison of Analytical Methods

The following table summarizes the key performance parameters of various validated LC-
MS/MS methods for the quantification of N-Nitroso Fluoxetine.
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Parameter

Method 1

Method 2

Method 3

Instrumentation

Shimadzu HPLC +
Sciex QTrap 5500([4]

Liquid
chromatograph/tande
m mass spectrometer
(LC-MS/MS) with
electrospray ionization
(ESNI5]

Shimadzu LCMS-
8050RX

Limit of Detection
(LOD)

0.03 ppm/MDD

Not explicitly stated,
but quantification is
performed down to 1

ng/mL

0.2 ng/mL

Limit of Quantitation

(LOQ)

0.09 ppm/MDD

0.1 pg/g

0.5 ng/mL

Linearity (Correlation

Coefficient, r?)

Not explicitly stated

Established from 1-40
ng/mL

> 0.99 over 0.5 - 100
ng/mL

Accuracy

Spiked samples at 3
levels showed good

recovery

Not explicitly stated

102% at 2 ng/mL

Precision
(Repeatability, %RSD)

Not explicitly stated

Not explicitly stated

2.0% at 2 ng/mL

Recovery

Not explicitly stated

Not explicitly stated

93 - 96% for
concentrations of 2,
10, and 50 ng/mL

Experimental Workflows

The general workflow for the quantification of N-Nitroso Fluoxetine involves sample

preparation followed by instrumental analysis. The specific steps can vary slightly between

methods, but the core process remains consistent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b8145674?utm_src=pdf-body-img
https://www.benchchem.com/product/b8145674?utm_src=pdf-custom-synthesis
https://www.edqm.eu/en/-/validating-analytical-procedures-for-determining-nitrosamines-in-pharmaceuticals-european-omcls-participate-in-collaborative-study-with-international-regulatory-agencies
https://www.edqm.eu/en/-/validating-analytical-procedures-for-determining-nitrosamines-in-pharmaceuticals-european-omcls-participate-in-collaborative-study-with-international-regulatory-agencies
https://www.edqm.eu/en/-/validating-analytical-procedures-for-determining-nitrosamines-in-pharmaceuticals-european-omcls-participate-in-collaborative-study-with-international-regulatory-agencies
https://www.researchgate.net/figure/Published-analytical-methods-for-testing-Nitrosamine-impurities_tbl2_338853994
https://resolvemass.ca/validated-methods-for-nitrosamines/
https://www.edqm.eu/documents/52006/1925123/LGL+method+-+LC-MS+MS+method+for+the+determination+of+N-Nitroso-Fluoxetine+in+Fluoxetine+tablets.pdf/c2d4b277-be30-d2d1-fd6c-733f97a77d86?t=1707294155615
https://www.fda.gov.tw/tc/includes/getfile.ashx?id=f638560527858677214
https://www.benchchem.com/product/b8145674#accuracy-and-precision-of-n-nitroso-fluoxetine-quantification-methods
https://www.benchchem.com/product/b8145674#accuracy-and-precision-of-n-nitroso-fluoxetine-quantification-methods
https://www.benchchem.com/product/b8145674#accuracy-and-precision-of-n-nitroso-fluoxetine-quantification-methods
https://www.benchchem.com/product/b8145674#accuracy-and-precision-of-n-nitroso-fluoxetine-quantification-methods
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8145674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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